Cas no 5497-76-7 (tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride)

• Product Name: tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride
• CAS No: 5497-76-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD00153459
• CID: 45965
• PubChem ID: 6453107
• Update Time: 2025-06-15

tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline tert-butyl ester hydrochloride
• L-PROLINE T-BUTYL ESTER HYDROCHLORIDE SALT
• L-PROLINE, 1,1-DIMETHYLETHYL ESTER,HYDROCHLORIDE
• H-PRO-OBUT HCL
• H-PRO-OTBU HCL
• H-PRO-OTBU HYDROCHLORIDE
• tert-butyl (2s)-pyrrolidine-2-carboxylate hydrochloride
• L-PROLINE T-BUTYL ESTER HYDROCHLORIDE
• Proootbu.hcl
• H-L-Pro-OtBu*HCl
• H-Pro-OtBu.HCl
• H-Pro-OtBu�HCl
• Pro-OtBu HCl
• tert-Butyl L-prolinate hydrochloride
• H-Pro-OtBu·HCl
• L-Proline tert-butyl ester HCl
• Pro-OtBu.HCl
• (S)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
• tert-Butyl L-prolinate HCl
• PubChem13013
• L-Proline tert.butyl ester hydrochloride
• KSC274A5L
• H-Pro-OtBu hydrochloride, AldrichCPR
• P1729
• AM82202
• (S)-Pyrrolidine-2-carboxylic acid tert-butyl ester hydrochloride
• proline t-butyl ester hydrochloride
• A830435
• AKOS015905673
• NS00033216
• (s)-proline tert-butyl ester hydrochloride
• EINECS 226-835-2
• W-105591
• tert-Butyl (S)-pyrrolidine-2-carboxylate hydrochloride
• AS-11710
• (S)-tert-butyl pyrrolidine-2-carboxylate HCl
• EN300-108906
• AKOS015844368
• tert-butyl (2S)-pyrrolidine-2-carboxylate;hydrochloride
• proline tert-butyl ester hydrochloride
• 5497-76-7
• IUUYANMOEMBTBV-FJXQXJEOSA-N
• DTXSID90203503
• CS-W015256
• MFCD00153459
• L-proline-tert-butyl ester hydrogen chloride salt
• SCHEMBL661790
• F10931
• L-proline-t-butylester hydrochloride
• tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD00153459
• Inchi： 1S/C9H17NO2.ClH/c1-9(2,3)12-8(11)7-5-4-6-10-7;/h7,10H,4-6H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： IUUYANMOEMBTBV-FJXQXJEOSA-N
• SMILES： Cl.O(C(C)(C)C)C([C@@H]1CCCN1)=O
• BRN： 3596764

Computed Properties

• Exact Mass: 207.10300
• Monoisotopic Mass: 207.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: White powder crystallization
• Melting Point: 109.0 to 114.0 deg-C
• Boiling Point: 219.2°C at 760 mmHg
• Flash Point: 86.4 ºC
• PSA: 38.33000
• LogP: 2.21090
• Specific Rotation: -31° (c=0.5,in H2O)
• Solubility: Not determined

tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride

Tert-butyl (2S)-pyrrolidine-2-carboxylate Hydrochloride (CAS No. 5497-76-7): A Comprehensive Overview

Tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride (CAS No. 5497-76-7) is a versatile compound widely used in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This chiral compound, also known as (S)-tert-butyl pyrrolidine-2-carboxylate hydrochloride, plays a crucial role in the synthesis of various biologically active molecules and pharmaceutical intermediates. In this article, we will delve into the chemical properties, synthetic applications, and recent advancements in the research and development of this compound.

Chemical Properties

Tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₆ClNO₂. It has a molecular weight of 203.68 g/mol and is highly soluble in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's chiral nature makes it an essential building block for the synthesis of enantiomerically pure compounds, which are critical in pharmaceutical and biotechnological applications.

The hydrochloride salt form of this compound enhances its stability and solubility, making it suitable for various synthetic transformations. The tert-butyl group provides steric protection to the carboxylic acid moiety, facilitating selective reactions at the pyrrolidine ring. This protection can be easily removed under acidic conditions, allowing for further functionalization of the molecule.

Synthetic Applications

Tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride is extensively used as a chiral auxiliary in asymmetric synthesis. Its ability to control stereochemistry during reactions makes it invaluable in the preparation of optically active compounds. For instance, it has been employed in the synthesis of chiral amines, which are key intermediates in the production of many drugs and agrochemicals.

Recent studies have highlighted its utility in the synthesis of complex natural products and drug candidates. For example, a 2021 study published in the Journal of Organic Chemistry demonstrated the use of (S)-tert-butyl pyrrolidine-2-carboxylate hydrochloride in the total synthesis of a marine alkaloid with potent anticancer activity. The study showcased how this compound could be used to achieve high enantioselectivity and yield in multiple steps of the synthesis process.

Pharmaceutical Applications

In the pharmaceutical industry, tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride is used as a starting material or intermediate in the synthesis of several important drugs. One notable application is its use in the production of chiral drugs that target specific biological pathways. For instance, it has been utilized in the synthesis of inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

A 2020 study published in Chemical Communications reported the use of this compound in the development of novel inhibitors for protein-protein interactions (PPIs). The study highlighted how (S)-tert-butyl pyrrolidine-2-carboxylate hydrochloride could be modified to create potent and selective inhibitors with improved pharmacokinetic properties.

Recent Research Advancements

The field of medicinal chemistry continues to evolve, and recent advancements have further expanded the applications of tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride. One area of significant interest is its use in prodrug design. Prodrugs are inactive derivatives that are converted into their active form within the body through metabolic processes. The tert-butyl protecting group can be strategically incorporated into prodrug designs to enhance stability and bioavailability.

A 2019 study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a prodrug precursor for antiviral agents. The study demonstrated that by attaching an antiviral moiety to (S)-tert-butyl pyrrolidine-2-carboxylate hydrochloride, researchers could achieve improved oral bioavailability and reduced toxicity compared to traditional antiviral drugs.

Safety Considerations

While tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, working with this compound should be conducted in a well-ventilated area or fume hood to minimize exposure to any potential irritants or vapors.

In terms of storage, it should be kept in a cool, dry place away from direct sunlight and incompatible materials. Proper disposal methods should also be followed to ensure environmental safety.

Conclusion

Tert-butyl (2S)-pyrrolidine-2-carboxylate hydrochloride (CAS No. 5497-76-7) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and medicinal chemistry. Its unique chemical properties make it an essential tool for achieving high enantioselectivity and yield in various synthetic processes. Recent research has further expanded its utility, particularly in prodrug design and the development of novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation within these fields.